7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)piperidin-4-yl]methyl]-7-fluoroquinazolin-4-one
• InChI: InChI=1S/C20H23FN6O/c21-15-3-4-16-17(10-15)22-13-26(20(16)28)11-14-5-8-25(9-6-14)12-19-24-23-18-2-1-7-27(18)19/h3-4,10,13-14H,1-2,5-9,11-12H2
• InChI Key: FDBHPOWFKAQVCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2C1)CN3CCC(CC3)CN4C=NC5=C(C4=O)C=CC(=C5)F
• Molecular Formula: C20H23FN6O
• Molecular Weight: 382.4 g/mol
• CAS No.: 2415552-33-7

Description

7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a complex organic compound that features a unique combination of fluorine, pyrrolo[2,1-c][1,2,4]triazole, piperidine, and quinazolinone moieties. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one typically involves multi-step organic synthesis. The process begins with the preparation of the pyrrolo[2,1-c][1,2,4]triazole intermediate, which is then coupled with a piperidine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, microwave-assisted synthesis, or other advanced techniques to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinazolinone derivatives.

Reduction: Reduction reactions can modify the quinazolinone ring or other functional groups.

Substitution: The fluorine atom and other substituents can be replaced under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinazolinone derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic effects, particularly in cancer research due to its ability to inhibit certain enzymes and pathways

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes, such as cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. By inhibiting these enzymes, the compound can induce cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Another heterocyclic compound with similar biological activities.

Pyrrolo[2,3-d]pyrimidine: Known for its anticancer properties.

Imidazole derivatives: Exhibiting a range of biological activities, including antimicrobial and anticancer effects.

Uniqueness

7-fluoro-3-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is unique due to its specific combination of functional groups and its potent biological activities. Its ability to inhibit CDKs and induce apoptosis sets it apart from other similar compounds .